Cas no 51688-49-4 (Benzeneacetonitrile, a,3,4-trihydroxy-)
51688-49-4 structure
Product Name:Benzeneacetonitrile, a,3,4-trihydroxy-
CAS No:51688-49-4
MF:C8H7NO3
MW:165.146082162857
CID:379551
PubChem ID:440111
Update Time:2025-04-19
Benzeneacetonitrile, a,3,4-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, a,3,4-trihydroxy-
- 2-(3,4-dihydroxyphenyl)-2-hydroxyacetonitrile
- 3,4-dihydroxymandelonitrile
- (3,4-Dihydroxyphenyl)(hydroxy)acetonitrile
- benzeneacetonitrile, alpha,3,4-trihydroxy-
- DTXSID40965962
- SCHEMBL891506
- CHEMBL3546298
- 2-(3,4-dihydroxyphenyl)-2-hydroxy-acetonitrile
- AKOS009471131
- C03757
- AC1L98P1
- 51688-49-4
-
- Inchi: 1S/C8H7NO3/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,8,10-12H
- InChI Key: CRISWXPNFWRXSH-UHFFFAOYSA-N
- SMILES: OC(C#N)C1C=CC(=C(C=1)O)O
Computed Properties
- Exact Mass: 165.04261
- Monoisotopic Mass: 165.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- PSA: 84.48
Benzeneacetonitrile, a,3,4-trihydroxy- Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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